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Compound of Interest

Compound Name: 1-Bromodocosane

Cat. No.: B1265600 Get Quote

Essential Safety and Handling Guide for 1-
Bromodocosane
For laboratory professionals engaged in research and development, the safe handling and

disposal of chemical reagents are paramount. This guide provides immediate, essential

information for the operational use and disposal of 1-Bromodocosane, ensuring the safety of

researchers and the environment.

Physicochemical and Hazard Data
Properly understanding the characteristics of 1-Bromodocosane is the first step toward safe

handling. The following tables summarize its key physical, chemical, and hazard properties.

Table 1: Physical and Chemical Properties of 1-Bromodocosane
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Property Value Source

Chemical Formula C₂₂H₄₅Br [1][2]

Molecular Weight 389.50 g/mol [1][3]

Appearance White to off-white solid [3]

Melting Point 44-46 °C [3]

Boiling Point 225 °C at 0.6 mm Hg [3]

Solubility

Insoluble in water. Slightly

soluble in chloroform and

methanol.

[3][4]

Table 2: GHS Hazard Information for 1-Bromodocosane

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Source:[1][3]

Personal Protective Equipment (PPE)
The cornerstone of safe chemical handling is the consistent and correct use of Personal

Protective Equipment. For 1-Bromodocosane, the following PPE is mandatory:

Eye and Face Protection: Chemical safety goggles or a face shield are essential to protect

against dust particles and potential splashes.[4]

Skin Protection:
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Gloves: Chemically resistant, impervious gloves must be worn.[4] Always inspect gloves

for integrity before use and dispose of them properly after handling.

Protective Clothing: A lab coat or other protective clothing is required to prevent skin

contact.[4]

Respiratory Protection: While respiratory protection may not be required for all handling

procedures, a NIOSH-approved respirator should be used if dust is generated or if working in

a poorly ventilated area.

Operational Plan for Handling 1-Bromodocosane
Adherence to a strict operational protocol minimizes the risk of exposure and accidents. The

following step-by-step guidance should be followed:

1. Engineering Controls:

Always handle 1-Bromodocosane in a well-ventilated area, preferably within a chemical

fume hood.[4]

2. Handling Procedures:

Avoid all personal contact with the substance, including inhalation of dust.[4]

Use dry clean-up procedures and avoid generating dust.[4]

Prevent the concentration of the chemical in hollows and sumps.[4]

Be aware that empty containers may contain residual dust that can be explosive. Do not cut,

drill, grind, or weld such containers.[4]

3. Storage:

Store in original, tightly sealed containers.[4]

Keep in a cool, dry area, away from incompatible materials such as strong oxidizing agents.

[4]
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Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is critical.

Table 3: First-Aid Measures

Exposure Route First-Aid Procedure

Eye Contact

Immediately flush eyes with plenty of fresh,

running water for at least 15 minutes, holding

the eyelids open. Seek immediate medical

attention.

Skin Contact

Immediately remove all contaminated clothing.

Flush skin and hair with running water and soap

if available. Seek medical attention if irritation

occurs.[4]

Inhalation

Remove the individual from the contaminated

area to fresh air. If not breathing, provide

artificial respiration. Seek medical attention.[4]

Ingestion

Do not induce vomiting. If the person is

conscious, give a glass of water. Seek

immediate medical attention.

Spill Response:

Minor Spills:

Contain the spillage.[4]

Clean up the spill immediately using dry procedures.[4]

Avoid generating dust.[4]

Wear appropriate PPE, including impervious gloves and safety glasses.[4]

Major Spills:
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Evacuate the area and alert emergency services.[4]

Control personal contact by wearing protective clothing.[4]

Prevent the spillage from entering drains or water courses.[4]

Disposal Plan
Proper disposal of 1-Bromodocosane and its containers is crucial to prevent environmental

contamination.

This material and its container must be disposed of as hazardous waste.[4]

Avoid release to the environment.[4]

All waste disposal must be conducted in accordance with local, state, and federal

regulations.

Workflow for Handling 1-Bromodocosane
The following diagram illustrates the logical workflow for the safe handling and disposal of 1-
Bromodocosane.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-237495.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-237495.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-237495.pdf
https://www.benchchem.com/product/b1265600?utm_src=pdf-body
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-237495.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-237495.pdf
https://www.benchchem.com/product/b1265600?utm_src=pdf-body
https://www.benchchem.com/product/b1265600?utm_src=pdf-body
https://www.benchchem.com/product/b1265600?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receive
1-Bromodocosane

Assess Hazards
(Review SDS)

Don Personal
Protective Equipment

Handling in
Fume Hood

Proper Storage Spill Occurs Generate
Hazardous Waste

Administer
First Aid

Exposure

Spill
Response

No Exposure

Seek Medical Attention Decontaminate

Dispose of Waste
(Follow Regulations)

Procedure
Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 1-Bromodocosane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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